(3Z)-1-(3-fluorobenzyl)-3-{[(3-fluoro-4-methylphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(3-fluoro-4-methylanilino)methylidene]-1-[(3-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C21H16F2N2O3S2/c1-13-5-6-16(10-17(13)23)24-11-19-20(26)21-18(7-8-29-21)25(30(19,27)28)12-14-3-2-4-15(22)9-14/h2-11,24H,12H2,1H3/b19-11-
• InChI Key: CSXYCHSCZYMJPA-ODLFYWEKSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F)F
• Isomeric SMILES: CC1=C(C=C(C=C1)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F)F
• Molecular Formula: C21H16F2N2O3S2
• Molecular Weight: 446.5 g/mol

Description

(3Z)-1-(3-fluorobenzyl)-3-{[(3-fluoro-4-methylphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C21H16F2N2O3S2 and its molecular weight is 446.49. The purity is usually 95%.
BenchChem offers high-quality (3Z)-1-(3-fluorobenzyl)-3-{[(3-fluoro-4-methylphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-1-(3-fluorobenzyl)-3-{[(3-fluoro-4-methylphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound belongs to a class of chemically significant molecules that exhibit unique structural features, making them subjects of interest in synthetic chemistry. For instance, the synthesis of related heterocyclic compounds, such as 1,2,4-triazoles and benzothiadiazines, involves intricate reactions highlighting the importance of intermolecular interactions and the utility of these compounds as intermediates for further chemical transformations. Shukla et al. (2014) synthesized biologically active 1,2,4-triazole derivatives, showcasing the relevance of such structures in the synthesis of complex molecules (Shukla, Mohan, Vishalakshi, & Chopra, 2014). Similarly, the preparation of novel 1,2,4-thiadiazinane 1,1-dioxides via a three-component reaction, as described by Khumalo et al. (2018), emphasizes the utility of such frameworks in constructing new molecular architectures (Khumalo, Akpan, Chinthakindi, Brasil, Rajbongshi, Makatini, Govender, Kruger, Naicker, & Arvidsson, 2018).

Biological Activities

Compounds related to the specified chemical structure have been explored for their biological activities, including antiviral, antitubercular, and anticancer properties. For example, Çıkla (2010) investigated novel thiourea derivatives derived from 4-aminobenzohydrazide hydrazones for their potential antiviral, anticancer, and antimycobacterial activities, demonstrating the broad spectrum of biological applications of such molecules (Çıkla, 2010). Additionally, Gad et al. (2020) discovered new apoptosis-inducing agents for breast cancer based on a related scaffold, highlighting the potential of these compounds in therapeutic applications (Gad, Nafie, Eltamany, Hammad, Barakat, & Boraei, 2020).

Physical and Chemical Properties

Research on the physical and chemical properties of related compounds provides insights into their potential applications in material science and engineering. The study of molecular, electronic, nonlinear optical, and spectroscopic analysis of heterocyclic compounds, as conducted by Beytur and Avinca (2021), showcases the importance of these compounds in the development of new materials with desirable optical and electronic properties (Beytur & Avinca, 2021).